2-chloro-5-iodo-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C14H10ClIN2O4/c1-22-13-7-9(18(20)21)3-5-12(13)17-14(19)10-6-8(16)2-4-11(10)15/h2-7H,1H3,(H,17,19)
• InChI Key: BJAVASNZHDFJHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C14H10ClIN2O4
• Molecular Weight: 432.60 g/mol

Description

2-chloro-5-iodo-N-(2-methoxy-4-nitrophenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CI-NMPB and is a member of the benzamide family of compounds.

Mechanism of Action

CI-NMPB exerts its pharmacological effects by binding to the M1 muscarinic acetylcholine receptor and preventing the binding of the endogenous ligand acetylcholine. This results in a blockade of the downstream signaling pathways that are activated by the receptor, leading to a reduction in the physiological effects of acetylcholine.
Biochemical and Physiological Effects
CI-NMPB has been shown to have a number of biochemical and physiological effects, including the inhibition of acetylcholine-induced calcium signaling, the reduction of acetylcholine-induced cAMP accumulation, and the inhibition of acetylcholine-induced potassium currents. These effects suggest that CI-NMPB may be a useful tool for studying the role of the M1 muscarinic acetylcholine receptor in various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using CI-NMPB in lab experiments is its high potency and selectivity for the M1 muscarinic acetylcholine receptor. This allows for the precise manipulation of the receptor without affecting other GPCRs or physiological processes. However, one limitation of using CI-NMPB is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
List of

Future Directions

1. Investigating the effects of CI-NMPB on other muscarinic acetylcholine receptor subtypes
2. Studying the role of the M1 muscarinic acetylcholine receptor in neurodegenerative diseases such as Alzheimer's disease
3. Developing more potent and soluble analogs of CI-NMPB for use in experimental settings
4. Investigating the potential therapeutic applications of CI-NMPB in the treatment of cognitive disorders and other neurological conditions
5. Exploring the effects of CI-NMPB on other GPCRs and physiological processes to gain a better understanding of its pharmacological profile.

Scientific Research Applications

CI-NMPB has been used in a variety of scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a family of transmembrane receptors that play a critical role in a wide range of physiological processes, including sensory perception, neurotransmission, and hormone regulation. CI-NMPB has been shown to be a potent and selective antagonist of the M1 muscarinic acetylcholine receptor, which is a GPCR that is involved in cognitive function and memory.